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Compound of Interest

Compound Name: Triphenylstannane

Cat. No.: B1218745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Triphenylstannane (C₁₈H₁₆Sn), a member of the organotin family, is a versatile reagent in

organic synthesis. However, its utility is accompanied by significant health and environmental

hazards. This technical guide provides an in-depth overview of the safety precautions, handling

guidelines, and toxicological profile of triphenylstannane to ensure its safe and responsible

use in a laboratory setting.

Physicochemical and Toxicological Properties
A thorough understanding of the inherent properties of triphenylstannane is the foundation of

its safe handling. The following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties of Triphenylstannane
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Property Value Reference

Molecular Weight 351.03 g/mol [1]

Appearance Colorless solid or oil [2][3]

Melting Point 28 °C [4][5]

Boiling Point 156 °C at 0.15 mmHg [1][2]

Density 1.374 g/cm³ [1][4]

Solubility

Insoluble in water; Soluble in

organic solvents like benzene

and THF.[2][3]

[2][3]

Flash Point >230 °F (>110 °C) [4][5]

Table 2: Toxicological Data for Triphenylstannane
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Parameter Value Species Reference

LD₅₀ (Oral) 491 mg/kg Rat [4]

GHS Hazard

Classifications

Acute Toxicity, Oral

(Category 3), Acute

Toxicity, Dermal

(Category 3), Acute

Toxicity, Inhalation

(Category 3),

Hazardous to the

aquatic environment,

acute hazard

(Category 1),

Hazardous to the

aquatic environment,

long-term hazard

(Category 1)

N/A [6]

Exposure Limits

(ACGIH)

TWA: 0.1 mg/m³;

STEL: 0.2 mg/m³ (as

Sn, skin)

Human [5]

Hazard Identification and GHS Classification
Triphenylstannane is classified as a highly toxic substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following hazard statements

for triphenylstannane[6]:

H301: Toxic if swallowed.

H311: Toxic in contact with skin.

H331: Toxic if inhaled.

H410: Very toxic to aquatic life with long lasting effects.
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The primary routes of exposure are inhalation, ingestion, and skin contact.[6] Organotin

compounds, including triphenylstannane, are known to be neurotoxic and immunotoxic.[6]

Experimental Protocols for Safe Handling
Adherence to strict experimental protocols is crucial to minimize exposure and ensure a safe

working environment.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling triphenylstannane:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A flame-retardant lab coat.

Respiratory Protection: When handling outside of a fume hood or when generating aerosols,

a NIOSH-approved respirator with an organic vapor cartridge is required.[7]

Engineering Controls
Fume Hood: All work with triphenylstannane should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Ventilation: Ensure adequate general laboratory ventilation.

Handling and Storage
Storage: Store triphenylstannane in a cool, dry, well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[7][8] Keep containers tightly closed.

[9]

Transfer: For air- and moisture-sensitive reactions, use of a Sure/Seal™ bottle and transfer

via syringe and needle under an inert atmosphere (e.g., argon or nitrogen) is recommended.

Decontamination and Waste Disposal
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Decontamination of Glassware:

Initial Rinse: In a fume hood, rinse the contaminated glassware multiple times with a suitable

organic solvent (e.g., acetone).

Collect Rinse: All solvent rinses must be collected in a designated hazardous waste

container labeled "Organotin Waste."

Oxidative Treatment: Immerse the rinsed glassware in a solution of 1 M sodium hydroxide in

ethanol for at least 24 hours to cleave the tin-carbon bonds.

Final Cleaning: After the soaking period, rinse the glassware thoroughly with water and then

wash with soap and water.

Liquid Waste Treatment:

Segregation: Collect all triphenylstannane-containing liquid waste in a dedicated, properly

labeled container.

Oxidation: In a fume hood, slowly add an oxidizing agent, such as calcium hypochlorite, to

the waste with stirring. This will oxidize the organotin to less toxic inorganic tin compounds.

Neutralization: After the reaction is complete, neutralize the solution to a pH between 6 and

8.

Disposal: The treated waste must still be disposed of as hazardous waste according to

institutional and local regulations.

Toxicological Mechanisms and Signaling Pathways
The toxicity of organotin compounds is complex and not fully elucidated for every compound.

However, general mechanisms of toxicity have been identified. Organotins are known to induce

neurotoxicity and immunotoxicity.[6] Their effects can be mediated through various pathways,

including the induction of oxidative stress and apoptosis.
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General Overview of Organotin Toxicity Pathways
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Triphenylstannane Spill Response Workflow

Spill Occurs

Evacuate immediate area
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Don appropriate PPE
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Contain the spill with
absorbent material

Carefully collect absorbed
material into a sealed container

Decontaminate the spill area
with a suitable solvent

Dispose of all contaminated
materials as hazardous waste

Report the incident to the
Environmental Health & Safety office

Spill Cleaned
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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